Cas no 391868-61-4 (2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391868-61-4
• MF: C₁₆H₁₅N₅O₄S₃
• MW: 437.516398668289
• CID: 6043103
• PubChem ID: 4434171
• Update Time: 2025-06-03

2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• F0470-0011
• Oprea1_500611
• 391868-61-4
• 2,6-dimethoxy-N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• SR-01000006333-1
• SR-01000006333
• 2,6-dimethoxy-N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 2,6-dimethoxy-N-[5-({[(1,3-thiazol-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS016362149

• Inchi： 1S/C16H15N5O4S3/c1-24-9-4-3-5-10(25-2)12(9)13(23)19-15-20-21-16(28-15)27-8-11(22)18-14-17-6-7-26-14/h3-7H,8H2,1-2H3,(H,17,18,22)(H,19,20,23)
• InChI Key： DPOHRXNCDDUBIY-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1C(=CC=CC=1OC)OC)=O)SCC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 437.02861750g/mol
• Monoisotopic Mass: 437.02861750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 197Ų

Additional information on 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Analysis of 2,6-Dimethoxy-N-5-({(1,3-Thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 391868-61-4)

The compound 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391868-61-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of thiazole, thiadiazole, and benzamide moieties makes it a promising candidate for various applications, particularly in drug discovery and development. This article delves into the molecular characteristics, potential applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most intriguing aspects of 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is its molecular architecture. The presence of a thiadiazole ring, a thiazole group, and a dimethoxybenzamide backbone contributes to its diverse reactivity and biological activity. Researchers have explored its potential as a scaffold for designing novel inhibitors targeting enzymes or receptors involved in various diseases. For instance, the thiazole and thiadiazole rings are known for their role in enhancing binding affinity and selectivity, making this compound a subject of interest in the development of small-molecule therapeutics.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide due to their versatility in drug design. Searches for terms such as "thiazole derivatives in medicine" and "thiadiazole-based drugs" have surged, reflecting the demand for innovative therapeutic agents. This compound's potential applications extend to areas like anti-inflammatory, antimicrobial, and anticancer research, where its structural features could be leveraged to modulate biological pathways effectively.

The synthesis of 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps may include the formation of the thiadiazole core, followed by the introduction of the thiazole and benzamide groups. Researchers frequently optimize these processes to improve scalability and cost-efficiency, addressing common challenges in pharmaceutical synthesis. The compound's CAS No. 391868-61-4 serves as a unique identifier, facilitating accurate referencing in patents and scientific literature.

Another area of interest is the compound's potential role in targeted drug delivery systems. Its structural complexity allows for modifications that can enhance solubility, bioavailability, and tissue specificity. For example, the dimethoxy groups on the benzamide moiety could be tailored to improve pharmacokinetic properties, making it a viable candidate for oral drug formulations. Such innovations align with the current trend toward personalized medicine and precision therapeutics, topics frequently searched in academic and industry circles.

Beyond its pharmaceutical applications, 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has also been studied for its potential in material science. The thiazole and thiadiazole rings are known to contribute to the stability and electronic properties of organic materials, making this compound a candidate for use in organic semiconductors or photovoltaic devices. This interdisciplinary appeal underscores its versatility and broadens its relevance across multiple scientific domains.

In conclusion, 2,6-dimethoxy-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 391868-61-4) represents a fascinating example of how heterocyclic chemistry can drive innovation in both pharmaceuticals and material science. Its unique structure, combined with its potential applications, makes it a compound of enduring interest. As research continues to uncover new possibilities, this molecule is likely to remain at the forefront of scientific exploration, addressing pressing challenges in health and technology.